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Compound of Interest

Compound Name: Disperse Orange 37

Cat. No.: B082867

A Technical Guide to the Solubility of Disperse
Orange 37

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Disperse Orange 37, a monoazo dye widely used in the textile industry. This document
compiles available data on its solubility in aqueous and organic media, details experimental
methodologies for solubility determination, and presents relevant physicochemical properties.

Physicochemical Properties of Disperse Orange 37

Disperse Orange 37 is a non-ionic dye characterized by its low water solubility, a key property
for its application in dyeing hydrophobic fibers like polyester.[1] Its chemical structure and
properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082867?utm_src=pdf-interest
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/product/b082867
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

3-[4-[(2,6-dichloro-4-
Chemical Name nitrophenyl)diazenyl]-N- 2]

ethylanilino]propanenitrile

CAS Number 13301-61-6, 12223-33-5 [3]

Molecular Formula C17H15CI2Ns02 [31[4]

Molecular Weight 392.24 g/mol [3114]
Orange to reddish-brown

Appearance [1]
powder

Solubility Data

Quantitative solubility data for Disperse Orange 37 is not readily available in published
literature. However, its solubility profile can be characterized qualitatively based on its chemical
nature and information on similar disperse dyes.

Water Solubility:

Disperse Orange 37 is consistently reported to be insoluble or have very low solubility in
water.[1][3][5] This is a defining characteristic of disperse dyes, which are designed to be
applied from an aqueous dispersion rather than a true solution.[1] For a structurally similar dye,
Disperse Orange 3, a water solubility of 0.2907 mg/L (at 25 °C) has been reported, which can
serve as an approximate value for Disperse Orange 37.[6]

Organic Solvent Solubility:

Disperse Orange 37 exhibits higher solubility in certain organic solvents. While specific
quantitative values are scarce, it is generally considered soluble in the following solvents:

e Benzene
e Toluene

e Chloroform

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Orange-37
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-37.html
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-37.html
https://www.smolecule.com/products/s773954
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-37.html
https://www.smolecule.com/products/s773954
https://www.benchchem.com/product/b082867
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/product/b082867
http://www.worlddyevariety.com/disperse-dyes/disperse-orange-37.html
https://jcsp.org.pk/ArticleUpload/2657-11993-1-PB.pdf
https://www.benchchem.com/product/b082867
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2434481.htm
https://www.benchchem.com/product/b082867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Acetone
o Ethyl acetate

It is reported to be hardly soluble in alcohol.[6] The solubility in organic solvents is attributed to
the non-ionic and relatively nonpolar nature of the dye molecule.

A summary of the qualitative and estimated quantitative solubility is presented below.

Solvent Solubility Notes

Estimated value for a similar
Water Very Low / Insoluble dye (Disperse Orange 3) is
0.2907 mg/L.[6]

Methanol Slightly Soluble [6]
Ethanol Hardly Soluble [6]
Acetone Soluble [6]
Toluene Soluble [6]

Very Slightly Soluble (with
Chloroform _ . [6]
heating/sonication)

Dimethy! Sulfoxide (DMSO) Slightly Soluble [6]

Dichloromethane Likely Soluble [7]

Experimental Protocols for Solubility Determination

Several methods can be employed to determine the solubility of disperse dyes like Disperse
Orange 37. Below are detailed, generalized protocols for common techniques.

Gravimetric Method for Insoluble Content

This method determines the amount of insoluble material in a dye sample.[8]

Methodology:
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o Sample Preparation: Accurately weigh a specific amount of the Disperse Orange 37
sample.

o Dissolution: Add a measured volume of the desired solvent (e.g., water, methanol) to the
sample. Stir the mixture thoroughly to ensure maximum dissolution.

o Filtration: Filter the solution through a pre-weighed filter paper or another suitable filter
medium to separate the insoluble components.

» Drying: Dry the filter paper with the retained solid to a constant weight in an oven at an
appropriate temperature.

» Calculation: The mass of the insoluble matter is determined by subtracting the initial weight
of the filter paper from the final weight. The percentage of insoluble content is then
calculated relative to the initial sample mass.

Solubility Titration Method

This technique is particularly useful for determining the solubility of sparingly soluble
compounds and can be adapted for elevated temperatures.[9]

Methodology:

o Apparatus: A spectrophotometer capable of measuring absorbance or light scattering is
required. For high-temperature measurements, a specialized pressure-resistant cell is
necessary.

e Procedure:

o Start with a known volume of the solvent in the measurement cell.

o Gradually add small, known amounts of the finely dispersed dye to the solvent.

o After each addition, measure the extinction (absorbance) or light scattering of the solution.
o Data Analysis:

o Plot the extinction or light scattering values against the concentration of the added dye.
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o The plot will initially show a linear increase as the dye dissolves.

o Once the solubility limit is exceeded, the undissolved particles will cause a sharp change
in the slope of the curve due to increased light scattering.

o The point of intersection of the two linear portions of the graph indicates the saturation
solubility of the dye in the solvent under the experimental conditions.

Logical Workflow for Solubility Determination

The process of determining the solubility of a disperse dye involves a series of logical steps,
from initial assessment to quantitative measurement.
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Initial Assessment
(Qualitative Solubility Tests)

:

Select Appropriate Solvents

:

Choose Determination Method
(e.g., Gravimetric, Titration)

:

Prepare Saturated Solution

:

Equilibrate at Constant Temperature

:

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

:

Analyze Solute Concentration in Supernatant
(e.g., Spectrophotometry, HPLC)

:

Calculate Solubility
(e.g., mg/L, g/100mL)

Click to download full resolution via product page

Solubility Determination Workflow

Key Factors Influencing Solubility

The solubility of Disperse Orange 37 can be influenced by several factors:
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o Temperature: Generally, the solubility of organic compounds increases with temperature.[7]

e pH: The solubility may be affected by the pH of the aqueous medium, especially if there are
functional groups that can be protonated or deprotonated.[7]

o Particle Size: The dissolution rate of the dye is influenced by its particle size; smaller
particles have a larger surface area and tend to dissolve faster.[5]

¢ Presence of Dispersing Agents: In dyeing applications, dispersing agents are used to
stabilize the dye particles in the aqueous bath and can affect the apparent solubility.[5]

Conclusion

Disperse Orange 37 is a dye with characteristically low aqueous solubility and higher solubility
in select organic solvents. While precise quantitative data remains limited, this guide provides a
thorough overview of its known solubility properties and outlines robust experimental protocols
for their determination. For researchers and professionals, understanding these solubility
characteristics is crucial for the effective application and analysis of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Orange 37 solubility in water and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082867#disperse-orange-37-solubility-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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